N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13N3O2/c1-10-13(17-7-3-2-6-12(17)16-10)14(18)15-9-11-5-4-8-19-11/h2-8H,9H2,1H3,(H,15,18)
• InChI Key: QXICFXAIQYAIFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3=CC=CO3
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide, also known as IQ, is a heterocyclic aromatic amine that is formed during the cooking of certain foods, particularly meat, at high temperatures. IQ is a potent carcinogen that has been shown to induce tumors in a variety of animal models. Despite its carcinogenic properties, IQ is also of significant interest to researchers due to its unique chemical structure and potential applications in scientific research.

Mechanism of Action

N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a potent carcinogen that is believed to induce tumors through the formation of DNA adducts, which are chemical modifications to the DNA molecule that can interfere with normal cellular processes and lead to mutations and cancer. Specifically, this compound is metabolized in the liver to a number of reactive intermediates, including N-hydroxy-N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide and this compound-N2-oxide, which can react with DNA to form adducts. These adducts can then lead to mutations in critical genes that regulate cell growth and division, ultimately leading to the development of cancer.
Biochemical and Physiological Effects:
In addition to its carcinogenic properties, this compound has been shown to have a number of other biochemical and physiological effects. For example, this compound has been shown to induce oxidative stress and inflammation in cells, which can contribute to the development of a variety of diseases. Additionally, this compound has been shown to have neurotoxic effects, particularly in the developing brain, and has been implicated in the development of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide in laboratory experiments is its well-characterized mechanism of action, which allows researchers to investigate the specific molecular events that lead to carcinogenesis. Additionally, this compound is relatively easy to synthesize and purify, making it a convenient model compound for studying the effects of dietary carcinogens. However, one limitation of using this compound in laboratory experiments is its high toxicity, which requires careful handling and disposal procedures to ensure the safety of researchers and the environment.

Future Directions

There are a number of potential future directions for research on N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide and its effects on human health. One area of interest is the development of chemoprevention strategies that can reduce the risk of cancer associated with dietary carcinogens such as this compound. Another area of interest is the investigation of this compound's neurotoxic effects and their potential role in the development of neurodegenerative diseases. Finally, further research is needed to better understand the molecular mechanisms underlying this compound's effects on cellular processes, which could lead to the development of new therapeutic strategies for the treatment of cancer and other diseases.

Scientific Research Applications

N-(2-furylmethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been used extensively in scientific research as a model compound for studying the mechanisms of carcinogenesis and the effects of dietary carcinogens on human health. In particular, this compound has been used to investigate the role of DNA adduct formation in the initiation of carcinogenesis and the potential for chemoprevention strategies to reduce the risk of cancer.